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Compound of Interest

1-(4,6-Dimethoxypyrimidin-2-
Compound Name:

yl)thiourea
CAS No.: 102739-57-1
Cat. No.: B346796

Get Quote

Compound Overview & Physical Properties

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea is a heterocyclic thiourea derivative used primarily
as a building block for sulfonylurea agrochemicals.[1][2] It is characterized by a pyrimidine ring
substituted with two methoxy groups at the 4 and 6 positions, and a thiourea moiety at the 2
position.[1]
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Property Data

IUPAC Name 1-(4,6-dimethoxypyrimidin-2-yl)thiourea
CAS Number 74448-69-6

Molecular Formula C7H10N402S

Molecular Weight 214.24 g/mol

Appearance White to off-white crystalline solid
Melting Point 215-216 °C (dec.)[1][2][3]

Soluble in DMSO, DMF; sparingly soluble in

Solubility ) )
Acetone, Methanol; insoluble in Water

Synthesis & Structural Logic

Understanding the synthesis provides context for potential impurities (e.g., unreacted amine) in
spectral data.[1] The compound is typically synthesized by reacting 2-amino-4,6-
dimethoxypyrimidine with a thiocyanate source.
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Figure 1: Synthetic pathway converting the amino-pyrimidine precursor to the target thiourea.

[1]

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Solvent: DMSO-de (Deuterated Dimethyl Sulfoxide) is the standard solvent due to the
compound's polarity and hydrogen-bonding potential.[1]

1H NMR Data (400 MHz, DMSO-ds)

The spectrum is dominated by the symmetry of the dimethoxy-pyrimidine ring and the
exchangeable protons of the thiourea group.[1]
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Chemical Shift o ] ] Structural
Multiplicity Integration Assignment
(3, ppm) Context

Thiourea proton
adjacent to the
pyrimidine ring;
) highly deshielded
10.50 - 11.00 Broad Singlet 1H NH (Internal)
due to electron-
withdrawing ring
and anisotropy.

[1]

Terminal
thioamide
protons.[1] Often
appear as two
8.50 — 9.50 Broad Singlet 2H NH: (Terminal) broad humps or
one very broad
signal due to
restricted rotation
around the C-N

bond.[1]

The single
aromatic proton
on the pyrimidine
ring.[1] Its upfield
shift (relative to
5.80 — 6.00 Singlet 1H Ar-H (C5) _
benzene) is
characteristic of
the electron-rich
4,6-dimethoxy

substitution.[1]

Two equivalent
) methoxy groups
3.80-3.95 Singlet 6H -OCHs N
at positions 4

and 6.[1]
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13C NMR Data (100 MHz _DMSQ-ds)

Chemical Shift (6, ppm) Assignment Notes
Thiourea carbon; highly
180.5 C=S _
deshielded.
Carbons attached to methoxy
171.5 C-4,C-6
groups (C-0).[1]
Carbon attached to the
157.0 C-2 _ _ ,
thiourea nitrogen (ipso).[1]
Aromatic CH carbon;
83.5 C-5 significantly shielded by ortho-
methoxy groups.[1]
54.0 -OCHs Methoxy carbons.[1]

B. Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of the thiourea functional group and the pyrimidine

ring.[1]

Wavenumber (cm~?)

Vibration Mode

Functional Group

Primary and secondary amines

3300 — 3450 V(N-H) stretching
(broad bands).[1]
3100 — 3150 v(C-H) aromatic Pyrimidine ring C-H stretch.[1]
2950 — 3000 v(C-H) aliphatic Methoxy group C-H stretch.[1]
) Pyrimidine ring breathing /
1640 — 1660 v(C=N) stretching ) )
Thioamide | band.[1]
1550 — 1580 o(N-H) bending Thioamide Il band.[1]
] Aryl alkyl ether (methoxy
1220 - 1250 v(C-0O-C) stretching
group).[1]
_ Thiourea characteristic band
1150 — 1200 v(C=S) stretching

(often coupled).[1]
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C. Mass Spectrometry (MS)

lonization Mode: ESI+ (Electrospray lonization, Positive mode) or EI (Electron Impact).[1]
e Molecular lon: [M+H]* = 215.06 m/z (Calculated for C7H11N402S+).[1]
e Fragmentation Pattern (EI/CID):
o m/z 215 (Parent lon).
o m/z 181 [M — H2S]*: Loss of hydrogen sulfide, indicating cyclization or desulfurization.[1]

o m/z 156 [M — SC(NHz) + H]*: Cleavage of the thiourea linkage, generating the 2-amino-
4,6-dimethoxypyrimidine cation (base peak in many conditions).[1]

o m/z 125: Further fragmentation of the pyrimidine ring (loss of methoxy).[1]

Fragmentation Pathway Diagram

Parent lon
[M+H]+ = 215

C-N Cleavage

Loss of HSCNH Loss of H2S

Desulfurization

Fragment B
[M - H2S]+
m/z = 181

Fragment A
[2-Amino-4,6-dimethoxypyrimidine]+
m/z = 156

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Mass Spectrometry.[1]
Experimental Protocol for Analysis
To ensure reproducible spectral data, follow this preparation protocol:

o Sample Purity: Ensure the sample is washed with cold water and methanol to remove
unreacted ammonium thiocyanate or ADMP precursor.[1]
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* NMR Preparation:
o Dissolve 5-10 mg of sample in 0.6 mL DMSO-ds.
o Note: The sample may require gentle warming (40°C) to dissolve completely.[1]

o Warning: Do not use CDCls as solubility is insufficient and will yield poor signal-to-noise
ratios.[1]

e IR Preparation:

o Prepare a KBr pellet (1 mg sample : 100 mg KBr) or use ATR (Attenuated Total
Reflectance) on the solid powder.[1]

o Ensure the crystal stage is clean to avoid cross-contamination with sulfonylurea
derivatives.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://agriknowledge.affrc.go.jp/RN/2030831032.pdf
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.google.com/url?sa=E&q=https%3A%2F%2Fscripts.iucr.org%2Fcgi-bin%2Fpaper%3Fim2335
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://patents.google.com/patent/CN1041592A/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FCN1041592A%2Fen
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://agriknowledge.affrc.go.jp/RN/2030831032.pdf
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jstage.jst.go.jp%2Farticle%2Fjpestics%2F37%2F1%2F37_1_15%2F_article
https://www.researchgate.net/publication/51894269_1-46-Dimethyl-pyrimidin-2-ylthio-urea
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F2-Amino-4_6-dimethoxypyrimidine
https://www.benchchem.com/product/b346796?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b346796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. researchgate.net [researchgate.net]

2. agriknowledge.affrc.go.jp [agriknowledge.affrc.go.jp]

3. CN1041592A - Sultamsulfonamide derivatives and weedicide - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Data of 1-(4,6-
Dimethoxypyrimidin-2-yDthiourea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b346796/docs#technical-guide-spectroscopic-data-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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